Cas no 397278-49-8 (N-{2-(2-benzoyl-4-methylphenyl)carbamoylphenyl}furan-2-carboxamide)

• Product Name: N-{2-(2-benzoyl-4-methylphenyl)carbamoylphenyl}furan-2-carboxamide
• CAS No: 397278-49-8
• MF: C₂₆H₂₀N₂O₄
• MW: 424.448006629944
• CID: 6444284
• Update Time: 2025-06-09

N-{2-(2-benzoyl-4-methylphenyl)carbamoylphenyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(2-benzoyl-4-methylphenyl)carbamoylphenyl}furan-2-carboxamide
• N-(2-((2-benzoyl-4-methylphenyl)carbamoyl)phenyl)furan-2-carboxamide
• 2-Furancarboxamide, N-[2-[[(2-benzoyl-4-methylphenyl)amino]carbonyl]phenyl]-

• Inchi： 1S/C26H20N2O4/c1-17-13-14-22(20(16-17)24(29)18-8-3-2-4-9-18)27-25(30)19-10-5-6-11-21(19)28-26(31)23-12-7-15-32-23/h2-16H,1H3,(H,27,30)(H,28,31)
• InChI Key： LSIRSCDIRVQKQD-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=CC=C1C(NC1=CC=C(C)C=C1C(=O)C1=CC=CC=C1)=O)=O

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 513.3±50.0 °C(Predicted)
• pka: 12.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{2-(2-benzoyl-4-methylphenyl)carbamoylphenyl}furan-2-carboxamide

Professional Introduction to N-{2-(2-benzoyl-4-methylphenylcarbamoylphenyl})furan-2-carboxamide (CAS No. 397278-49-8)

N-{2-(2-benzoyl-4-methylphenylcarbamoylphenyl})furan-2-carboxamide, identified by its CAS number 397278-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes both aromatic and heterocyclic moieties. The presence of a benzoyl group, a carbamoyl moiety, and a furan ring contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic applications.

The structural composition of N-{2-(2-benzoyl-4-methylphenylcarbamoylphenyl})furan-2-carboxamide imparts distinct physicochemical characteristics that influence its potential biological activity. The benzoyl group, known for its ability to enhance lipophilicity and stability, plays a crucial role in modulating the compound's interaction with biological targets. Meanwhile, the carbamoyl moiety introduces a polar functional group that can participate in hydrogen bonding, thereby affecting solubility and binding affinity. The furan ring, a five-membered heterocycle, is recognized for its versatility in pharmaceutical applications, often serving as a scaffold for bioactive molecules due to its ability to engage in π-stacking interactions and other non-covalent bindings.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring fused aromatic systems and heterocyclic rings. N-{2-(2-benzoyl-4-methylphenylcarbamoylphenyl})furan-2-carboxamide is no exception and has been studied for its potential role in various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and metabolic disorders. The benzoyl and carbamoyl groups are particularly noteworthy, as they have been shown to modulate the activity of enzymes such as cyclooxygenases (COX) and proteases, which are key players in inflammation.

The furan ring in N-{2-(2-benzoyl-4-methylphenylcarbamoylphenyl})furan-2-carboxamide also contributes to its pharmacological profile. Furan derivatives are well-documented for their diverse biological activities, ranging from antimicrobial to anticancer effects. The ability of the furan ring to engage in π-stacking interactions with biomolecules suggests that it could serve as an effective scaffold for designing molecules with enhanced binding affinity to target proteins. This structural feature is particularly relevant in the context of drug discovery, where optimizing binding interactions is critical for achieving desired therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular modeling studies on N-{2-(2-benzoyl-4-methylphenylcarbamoylphenyl})furan-2-carboxamide have revealed potential binding interactions with various biological targets. These studies indicate that the compound may interact with enzymes involved in signal transduction pathways, suggesting its potential as an inhibitor or modulator of these pathways. Such insights are invaluable for guiding experimental investigations and optimizing lead structures for further development.

In addition to its pharmacological potential, N-{2-(2-benzoyl-4-methylphenylcarbamoylphenyl})furan-2-carboxamide exhibits interesting chemical properties that make it suitable for synthetic applications. The presence of multiple functional groups provides opportunities for further derivatization, allowing chemists to explore new analogs with tailored biological activities. The benzoyl group, for instance, can be readily modified through hydrolysis or reduction reactions, while the carbamoyl moiety offers possibilities for amide bond formation or coupling reactions. These synthetic versatility underscores the compound's utility as a building block in medicinal chemistry.

The development of novel therapeutic agents relies heavily on the availability of high-quality starting materials and intermediates. N-{2-(2-benzoyl-4-methylphenylcarbamoylphenyl})furan-2-carboxamide, with its well-defined structure and unique functional groups, serves as an excellent candidate for such purposes. Its synthesis can be approached through multi-step organic reactions that highlight the expertise of synthetic chemists in constructing complex molecular architectures. The optimization of these synthetic routes not only ensures the availability of sufficient quantities of the compound but also contributes to advancements in synthetic methodologies.

The potential applications of N-{2-(2-benzoyl-4-methylphenylcarbamoylphenyl})furan-2-carboxamide extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The structural motifs present in this compound have inspired the design of novel molecules with applications in crop protection and advanced materials. For instance, derivatives featuring similar scaffolds have been explored as herbicides or fungicides due to their ability to interact with biological targets in plants. Similarly, the lipophilic nature of certain analogs makes them suitable candidates for use as additives or modifiers in material formulations.

In conclusion, N-{2-(2-benzoyl-4-methylphenylcarbamoylphenyl})furan-2-carboxamide strong>(CAS No. 397278-49-8) represents a promising compound with diverse applications across multiple domains of chemistry and biology. Its unique structural features—comprising benzoyl, carbamoyl, and furan moieties—endow it with distinctive physicochemical properties that make it an attractive candidate for drug discovery and material science research. As ongoing studies continue to uncover new insights into its biological activities and synthetic utility, this compound is poised to play a significant role in advancing scientific knowledge and developing innovative solutions.